2,5-Dimethoxybenzoic acid
Overview
Description
2,5-Dimethoxybenzoic acid is a white fine crystalline powder . It is an intermediate used in the synthesis of the galbulimima alkaloid GB 13 . It has also been used in the synthesis of 3,4-dihydrofluoren-2 (1 H)-ones via reductive alkylation .
Synthesis Analysis
The synthesis of 2,5-Dimethoxybenzoic acid has been mentioned in several studies. For instance, it has been used in the synthesis of new derivatives of [2 4 ]paracyclophane . It was also used as a starting reagent in the synthesis of methyl 2,5-dimethylbenzoate . Another study mentioned its use in the synthesis of the galbulimima alkaloid GB 13 .
Molecular Structure Analysis
The molecular formula of 2,5-Dimethoxybenzoic acid is C9H10O4 . Its molecular weight is 182.17 g/mol . The InChI representation of its structure is InChI=1S/C9H10O4/c1-12-6-3-4-8 (13-2)7 (5-6)9 (10)11/h3-5H,1-2H3, (H,10,11) . The Canonical SMILES representation is COC1=CC (=C (C=C1)OC)C (=O)O .
Chemical Reactions Analysis
2,5-Dimethoxybenzoic acid has been used in various chemical reactions. For example, it has been used in the synthesis of galbulimima alkaloid GB 13 and 3,4-dihydrofluoren-2 (1 H)-ones via reductive alkylation . Another compound, 2-Amino-4,5-dimethoxybenzoic acid, which is chemically related to 2,5-Dimethoxybenzoic acid, has been used as an indicator for gravimetric analysis because it reacts with diazonium salts and produces a colored product .
Physical And Chemical Properties Analysis
2,5-Dimethoxybenzoic acid is a white fine crystalline powder . It has a molecular weight of 182.17 g/mol . The computed properties include a XLogP3 of 1.3, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 4, and a Rotatable Bond Count of 3 .
Scientific Research Applications
Synthesis of Novel Benzamide Compounds
- Summary of Application: 2,5-Dimethoxybenzoic acid is used as a starting material in the synthesis of novel benzamide compounds . These compounds have potential applications in various fields, including medical, industrial, biological, and potential drug industries .
- Methods of Application: The benzamide compounds were synthesized starting from 2,5-Dimethoxybenzoic acid and amine derivatives . The products were purified, and their structures were determined using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .
- Results or Outcomes: The synthesized compounds showed effective total antioxidant, free radical scavenging, and metal chelating activity . Some of these compounds exhibited more effective activities compared with standards . One of the benzamide compounds showed effective metal chelate activity . The compounds also demonstrated in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria .
Synthesis of Galbulimima Alkaloid GB 13
- Summary of Application: 2,5-Dimethoxybenzoic acid is used in the synthesis of the galbulimima alkaloid GB 13 . This compound has potential applications in various fields, including medical and pharmaceutical research.
- Results or Outcomes: The outcome of the synthesis is the production of the galbulimima alkaloid GB 13 . The specific results, including any quantitative data or statistical analyses, are not provided in the sources.
Safety And Hazards
When handling 2,5-Dimethoxybenzoic acid, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment is advised. It should be stored in a well-ventilated place with the container kept tightly closed . In case of contact with skin or eyes, immediate washing with plenty of water is recommended .
properties
IUPAC Name |
2,5-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYJBTJMNTNCTCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10182164 |
Source
|
| Record name | 2,5-Dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10182164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethoxybenzoic acid | |
CAS RN |
2785-98-0 |
Source
|
| Record name | 2,5-Dimethoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2785-98-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dimethoxybenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002785980 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2785-98-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44887 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10182164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-dimethoxybenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.639 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,5-DIMETHOXYBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UYB89V8QU7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
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Feasible Synthetic Routes
Citations
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